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Get Quote

Executive Summary

(S)-Prunasin Tetraacetate is a synthetically protected derivative of the naturally occurring

cyanogenic glycoside sambunigrin (the S-epimer of prunasin). With a highly specific molecular
weight of 463.43 g/mol , this compound serves as a critical reference standard in
phytochemistry, toxicology, and drug development[1]. This whitepaper provides an authoritative
analysis of its physicochemical properties, the biological causality of its parent compound, and
the self-validating analytical protocols required to confirm its molecular weight and structural
integrity.

Physicochemical Profiling & Molecular Weight
Derivation

The precise molecular weight of a compound dictates its chromatographic behavior, ionization
efficiency, and interaction with biological targets. (S)-Prunasin Tetraacetate is characterized
by the addition of four acetate protecting groups to the glucose moiety of the aglycone
mandelonitrile[2].
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While the (R)-epimer is strictly known as prunasin, the (S)-epimer is traditionally named
sambunigrin[3]. However, in commercial and synthetic nomenclature, it is frequently designated
as (S)-Prunasin[2].

Juantitative Physicochemical

Property Value

Compound Name (S)-Prunasin Tetraacetate

Sambunigrin tetraacetate; (2S)-mandelonitrile-3-
Common Synonyms )
D-glucoside tetraacetate

CAS Number 60981-44-4[1]

Molecular Formula C22H25NO10[4]

Average Molecular Weight 463.43 g/mol [1]

Monoisotopic Exact Mass 463.1478 Da[4]

Stereochemistry (S)-configuration at the benzylic carbon

The molecular weight (463.43 g/mol ) is derived directly from the empirical formula. The
tetraacetate derivatization significantly increases the molecule's lipophilicity compared to its
native, highly polar glycoside counterpart. This modification is not merely structural; it is a
deliberate synthetic choice to prevent spontaneous hydrolysis and to facilitate normal-phase
chromatographic purification[5].

Biological Context: Cyanogenesis and
Epimerization

In nature, cyanogenic glycosides act as a binary chemical defense system in plants, particularly
within the Prunus genus (almonds, cherries, apricots)[6]. The parent compound, prunasin, and
its epimer, sambunigrin, are sequestered in the plant cell vacuole, spatially separated from
catabolic enzymes[3].

Mechanistic Causality: Upon tissue disruption (e.g., via herbivory), the spatial separation is
breached. The enzyme B-glucosidase cleaves the glycosidic bond, releasing the aglycone
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mandelonitrile. Subsequently, mandelonitrile lyase catalyzes the dissociation of mandelonitrile
into benzaldehyde and highly toxic hydrogen cyanide (HCN)[7].
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Cyanogenic glycoside biosynthesis and degradation pathway in Prunus species.

The Role of Acetylation in Chemical Synthesis

Isolating pure (S)-Prunasin from natural matrices is plagued by low yields and rapid enzymatic
degradation[8]. Consequently, researchers rely on chemical synthesis. Acetylation of the
glucose hydroxyl groups serves two critical functions:

 Steric and Electronic Protection: The bulky, electron-withdrawing acetate groups prevent
unwanted side reactions during the glycosylation of the mandelonitrile stereocenter[5].

» Stereochemical Control: The tetraacetate moiety aids in the stereoselective synthesis of the
B-glycosidic linkage, ensuring the correct configuration of the final product.
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Analytical Protocol: Molecular Weight Determination
via HRMS

To empirically validate the 463.43 g/mol molecular weight of (S)-Prunasin Tetraacetate, High-
Resolution Mass Spectrometry (HRMS) coupled with Ultra-High-Performance Liquid
Chromatography (UHPLC) is the gold standard.

Protocol: UHPLC-ESI-Q-TOF MS Analysis

Obijective: Confirm the exact mass (463.1478 Da) and isotopic fidelity of the sample.

Causality in Experimental Design: Electrospray lonization (ESI) is selected as a "soft" ionization
technique to prevent the in-source fragmentation of the labile glycosidic bond and the loss of
the acetate groups. Positive ion mode (ESI+) is utilized because the abundant oxygen atoms in
the tetraacetate structure readily coordinate with sodium ions in the mobile phase, producing a
highly stable [M+Na]+ adduct.

Step-by-Step Methodology:

o Sample Preparation: Dissolve 1.0 mg of (S)-Prunasin Tetraacetate in 1.0 mL of LC-MS
grade Methanol to create a 1 mg/mL stock. Dilute to 10 pg/mL using a 50:50 mixture of
Water:Acetonitrile (containing 0.1% Formic Acid).

o Chromatographic Separation: Inject 2 yL onto a C18 reverse-phase column (e.g., 2.1 x 100
mm, 1.7 um particle size).

o Mobile Phase A: Water + 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 10% B to 90% B over 10 minutes. The high lipophilicity of the tetraacetate
groups ensures strong retention on the C18 stationary phase.

 lonization Parameters: Set capillary voltage at 3.5 kV and desolvation temperature at 350°C.

o Data Acquisition: Scan range m/z 100 to 1000.
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Self-Validating System Checkpoint: A protocol is only as robust as its internal validation. To
definitively confirm the molecular weight, the analyst must not only locate the primary adduct
but also verify the isotopic distribution:

e Primary Confirmation: Locate the sodium adduct [M+Na]+ at m/z 486.1376.
e Secondary Confirmation: Identify the potassium adduct [M+K]+ at m/z 502.1115.

« |sotopic Validation: Ensure the M+1 peak (due to *3C natural abundance) is approximately
24.2% the intensity of the monoisotopic peak, directly correlating to the 22 carbon atoms in
the C22H25NO10 formula. A mass error of < 5 ppm confirms the structural identity.

Sample Prep UHPLC lonization MW Validated
(MeOH) (C18 Column) (ESI+) (m/z 486.13)

Click to download full resolution via product page

High-Resolution Mass Spectrometry (HRMS) workflow for molecular weight confirmation.

Conclusion

The molecular weight of (S)-Prunasin Tetraacetate (463.43 g/mol ) is a fundamental
parameter that dictates its analytical handling and synthetic utility. By understanding the
causality behind its chemical protection (acetylation) and employing self-validating mass
spectrometry protocols, researchers can effectively utilize this compound as a cornerstone for
investigating cyanogenic pathways and developing novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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